N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamine

• IUPAC Name: N,1-dimethyl-N-(naphthalen-2-ylmethyl)piperidin-4-amine
• InChI: InChI=1S/C18H24N2/c1-19-11-9-18(10-12-19)20(2)14-15-7-8-16-5-3-4-6-17(16)13-15/h3-8,13,18H,9-12,14H2,1-2H3
• InChI Key: AGFFVGUHMKVGBY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H24N2
• Molecular Weight: 268.4 g/mol

Description

N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamine, also known as DMAP or DMAPA, is a chemical compound that has been widely used in scientific research. It is a tertiary amine that has a piperidine ring, and its structure contains a naphthalene group. DMAPA has been used in various applications, including organic synthesis, catalysis, and medicinal chemistry.

Mechanism of Action

The mechanism of action of N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA is not fully understood. However, it is known to act as a nucleophilic catalyst in various reactions. N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA has a lone pair of electrons on the nitrogen atom, which makes it an excellent nucleophile. It can also act as a base in certain reactions, deprotonating acidic compounds to form new products.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA. However, it has been shown to have low toxicity and is not known to have any adverse effects on human health.

Advantages and Limitations for Lab Experiments

N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA has several advantages for use in laboratory experiments. It is a cost-effective and readily available reagent that can be easily synthesized. It is also stable under a wide range of conditions and can be stored for long periods without degradation. However, N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA has some limitations, such as its strong odor and potential irritant properties. It should be handled with care and used in a well-ventilated area.

Future Directions

There are several future directions for the use of N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA in scientific research. One area of interest is its use as a catalyst for the synthesis of new pharmaceuticals and materials. N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA can also be used in the development of new organic reactions and as a reagent for the modification of existing compounds. Further research is needed to fully understand the mechanism of action of N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA and its potential applications in various fields.

Synthesis Methods

N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA can be synthesized through the reaction of 2-naphthylmethyl chloride with 4-piperidinamine in the presence of sodium hydride and dimethylformamide. The reaction yields N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA as a white solid in high purity. The synthesis method is relatively simple and cost-effective, making N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA a popular choice for many researchers.

Scientific Research Applications

N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA has been widely used in scientific research due to its unique properties. It has been used as a catalyst in various organic reactions, including acylation, alkylation, and esterification. N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA has also been used in medicinal chemistry as a reagent for the synthesis of various pharmaceuticals. In addition, N,1-dimethyl-N-(2-naphthylmethyl)-4-piperidinamineA has been used in the synthesis of polymers and other materials.